Cas no 1215118-94-7 (4-(Chloromethyl)-1-isopropoxy-2-(trifluoromethyl)benzene)

• Product Name: 4-(Chloromethyl)-1-isopropoxy-2-(trifluoromethyl)benzene
• CAS No: 1215118-94-7
• MF: C₁₁H₁₂ClF₃O
• MW: 252.660593032837
• MDL: MFCD18330937
• CID: 5079638
• PubChem ID: 53378235
• Update Time: 2026-03-01

4-(Chloromethyl)-1-isopropoxy-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-1-isopropoxy-2-(trifluoromethyl)benzene
• AT11776
• MFCD18330937
• 1215118-94-7
• SCHEMBL932902
• DB-194677
• 4-(chloromethyl)-1-propan-2-yloxy-2-(trifluoromethyl)benzene
• AKOS012624987

• MDL： MFCD18330937
• Inchi： 1S/C11H12ClF3O/c1-7(2)16-10-4-3-8(6-12)5-9(10)11(13,14)15/h3-5,7H,6H2,1-2H3
• InChI Key： SKOIWBPVBTURJZ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C(F)(F)F)C=1)OC(C)C

Computed Properties

• Exact Mass: 252.053
• Monoisotopic Mass: 252.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2

Additional information on 4-(Chloromethyl)-1-isopropoxy-2-(trifluoromethyl)benzene

Comprehensive Overview of 4-(Chloromethyl)-1-isopropoxy-2-(trifluoromethyl)benzene (CAS No. 1215118-94-7)

4-(Chloromethyl)-1-isopropoxy-2-(trifluoromethyl)benzene (CAS No. 1215118-94-7) is a specialized aromatic compound featuring a unique combination of functional groups, including a chloromethyl moiety, an isopropoxy substituent, and a trifluoromethyl group. This structure makes it a valuable intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its molecular formula, C₁₁H₁₂ClF₃O, highlights its potential for diverse chemical transformations, such as nucleophilic substitutions or cross-coupling reactions, which are frequently searched topics in modern synthetic chemistry.

The compound’s trifluoromethyl group has garnered significant attention due to its role in enhancing the metabolic stability and lipophilicity of bioactive molecules. Researchers often explore fluorinated compounds for drug discovery, as evidenced by the rising popularity of keywords like "fluorine in medicinal chemistry" or "CF₃ group applications." Additionally, the isopropoxy ether linkage contributes to steric effects, influencing reactivity patterns—a subject frequently queried in academic forums and AI-driven search platforms.

From an industrial perspective, CAS No. 1215118-94-7 is utilized in the synthesis of advanced materials and fine chemicals. Its chloromethyl functionality allows for further derivatization, aligning with trending searches such as "benzyl chloride derivatives" or "electrophilic aromatic substitution." The compound’s stability under controlled conditions makes it a reliable building block, though proper handling protocols are essential—a point emphasized in safety-focused queries like "handling chloromethyl compounds safely."

Environmental and regulatory considerations are also critical when discussing 4-(Chloromethyl)-1-isopropoxy-2-(trifluoromethyl)benzene. While not classified as hazardous under standard guidelines, its structural features necessitate adherence to green chemistry principles. Searches for "sustainable fluorochemical synthesis" or "eco-friendly aromatic intermediates" reflect growing user interest in minimizing environmental impact. This compound’s potential for recyclable byproducts or catalytic modifications could align with these trends.

Analytical characterization of CAS No. 1215118-94-7 typically involves techniques like NMR spectroscopy, GC-MS, and HPLC—methods frequently searched by quality control professionals. The compound’s distinct 19F NMR signals (due to the trifluoromethyl group) and fragmentation patterns in mass spectrometry are often discussed in analytical chemistry circles, addressing queries like "interpreting fluorine NMR spectra" or "mass spec of chlorinated aromatics."

In summary, 4-(Chloromethyl)-1-isopropoxy-2-(trifluoromethyl)benzene represents a versatile and scientifically relevant intermediate. Its structural complexity and functional diversity cater to both academic research and industrial applications, resonating with popular search themes in synthetic chemistry, material science, and environmental sustainability. By integrating these insights, this overview aims to bridge technical expertise with contemporary user inquiries, enhancing its readability and SEO performance.